3-Methoxy-4,5-methylenedioxycinnamaldehyde
3-Methoxy-4,5-methylenedioxycinnamaldehyde
3-Methoxy-4, 5-methylenedioxycinnamaldehyde belongs to the class of organic compounds known as benzodioxoles. These are organic compounds containing a benzene ring fused to either isomers of dioxole. Dioxole is a five-membered unsaturated ring of two oxygen atoms and three carbon atoms. 3-Methoxy-4, 5-methylenedioxycinnamaldehyde exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 3-methoxy-4, 5-methylenedioxycinnamaldehyde is primarily located in the cytoplasm. Outside of the human body, 3-methoxy-4, 5-methylenedioxycinnamaldehyde can be found in herbs and spices. This makes 3-methoxy-4, 5-methylenedioxycinnamaldehyde a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
74683-19-5
VCID:
VC0119943
InChI:
InChI=1S/C11H10O4/c1-13-9-5-8(3-2-4-12)6-10-11(9)15-7-14-10/h2-6H,7H2,1H3/b3-2+
SMILES:
COC1=CC(=CC2=C1OCO2)C=CC=O
Molecular Formula:
C11H10O4
Molecular Weight:
206.19 g/mol
3-Methoxy-4,5-methylenedioxycinnamaldehyde
CAS No.: 74683-19-5
Reference Standards
VCID: VC0119943
Molecular Formula: C11H10O4
Molecular Weight: 206.19 g/mol
CAS No. | 74683-19-5 |
---|---|
Product Name | 3-Methoxy-4,5-methylenedioxycinnamaldehyde |
Molecular Formula | C11H10O4 |
Molecular Weight | 206.19 g/mol |
IUPAC Name | (E)-3-(7-methoxy-1,3-benzodioxol-5-yl)prop-2-enal |
Standard InChI | InChI=1S/C11H10O4/c1-13-9-5-8(3-2-4-12)6-10-11(9)15-7-14-10/h2-6H,7H2,1H3/b3-2+ |
Standard InChIKey | IQMBSQBMNIILBR-NSCUHMNNSA-N |
Isomeric SMILES | COC1=CC(=CC2=C1OCO2)/C=C/C=O |
SMILES | COC1=CC(=CC2=C1OCO2)C=CC=O |
Canonical SMILES | COC1=CC(=CC2=C1OCO2)C=CC=O |
Appearance | Powder |
Melting Point | 136-137°C |
Physical Description | Solid |
Description | 3-Methoxy-4, 5-methylenedioxycinnamaldehyde belongs to the class of organic compounds known as benzodioxoles. These are organic compounds containing a benzene ring fused to either isomers of dioxole. Dioxole is a five-membered unsaturated ring of two oxygen atoms and three carbon atoms. 3-Methoxy-4, 5-methylenedioxycinnamaldehyde exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 3-methoxy-4, 5-methylenedioxycinnamaldehyde is primarily located in the cytoplasm. Outside of the human body, 3-methoxy-4, 5-methylenedioxycinnamaldehyde can be found in herbs and spices. This makes 3-methoxy-4, 5-methylenedioxycinnamaldehyde a potential biomarker for the consumption of this food product. |
PubChem Compound | 5319472 |
Last Modified | Nov 11 2021 |
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